Cas no 658082-61-2 (7-Isoquinolinecarboxylic acid,2-[(4-cyanophenyl)methyl]-1,2-dihydro-1-oxo-)

• Product name: 7-Isoquinolinecarboxylic acid,2-[(4-cyanophenyl)methyl]-1,2-dihydro-1-oxo-
• CAS No: 658082-61-2
• MF: C₁₈H₁₂N₂O₃
• MW: 304.29948425293
• CID: 1703047

7-Isoquinolinecarboxylic acid,2-[(4-cyanophenyl)methyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxylic acid,2-[(4-cyanophenyl)methyl]-1,2-dihydro-1-oxo-
• 7-Isoquinolinecarboxylic acid, 2-[(4-cyanophenyl)methyl]-1,2-dihydro-1-oxo-

• Inchi： 1S/C18H12N2O3/c19-10-12-1-3-13(4-2-12)11-20-8-7-14-5-6-15(18(22)23)9-16(14)17(20)21/h1-9H,11H2,(H,22,23)
• InChI Key： JSNSHEIJDJQBQV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C(O)=O)=C2)C=CN1CC1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 304.08486

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 607.3±55.0 °C(Predicted)
• PSA: 81.4
• pka: 3.92±0.20(Predicted)